Cas no 19550-72-2 (cis-3,4-dimethylcyclopentan-1-one)

• Product Name: cis-3,4-dimethylcyclopentan-1-one
• CAS No: 19550-72-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 123649
• PubChem ID: 643070
• Update Time: 2025-04-18

cis-3,4-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,3,4-dimethyl-, (3R,4S)-rel-
• CIS-3,4-DIMETHYLCYCLOPENTANONE
• (3S,4R)-3,4-Dimethyl-cyclopentanone
• 3,4-dihydroxy-3,4-dimethylhexane
• 3,4-Dimethyl-3,4-hexanediol
• 3,4-Dimethyl-hexan-3,4-diol
• 3,4-dimethyl-hexane-3,4-diol
• 3,4-Hexanediol,3,4-dimethyl-
• 3r,4c-Dimethyl-cyclopentan-1-on
• AC1L5CIG
• AC1Q778Y
• cis-3,4-Dimethylcyclopentanon
• cis-Dimethyl-3,4-cyclopentanon
• dl-3,4-dimethyl-3,4-hexanediol
• meso-3,4-dimethylcyclopentanone
• NSC10993
• cis-3,4-dimethylcyclopentan-1-one
• 3-(2-METHOXYPHENYL)-2-PHENYLACRYLICACID
• (3R,4S)-3,4-dimethylcyclopentanone
• InChI=1/C7H12O/c1-5-3-7(8)4-6(5)2/h5-6H,3-4H2,1-2H3/t5-,6
• (3S,4R)-3,4-dimethylcyclopentan-1-one
• Cyclopentanone, 3,4-dimethyl-, cis-
• (3R,4S)-3,4-dimethylcyclopentan-1-one
• SCHEMBL880024
• cyclopentanone, 3,4-dimethyl-, (3R,4S)-
• AKOS006274309
• 19550-72-2

• Inchi： 1S/C7H12O/c1-5-3-7(8)4-6(5)2/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： ZMGMYCHEWPVBEL-OLQVQODUSA-N
• SMILES： O=C1C[C@H](C)[C@H](C)C1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.895
• Boiling Point: 154.8°C at 760 mmHg
• Flash Point: 40.6°C
• Refractive Index: 1.434
• PSA: 17.07000
• LogP: 1.62150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones